Cas no 25456-85-3 (N-α-Z-L-Asparagine tert-Butyl Ester)

N-α-Z-L-Asparagine tert-Butyl Ester structure
25456-85-3 structure
Product Name:N-α-Z-L-Asparagine tert-Butyl Ester
CAS No:25456-85-3
MF:C16H22N2O5
MW:322.356284618378
MDL:MFCD00056253
CID:239528
PubChem ID:7015714
Update Time:2025-09-28

N-α-Z-L-Asparagine tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

    • Z-Asn-OtBu
    • Nα-Z-L-asparagine tert-butyl ester
    • tert-butyl (2S)-4-amino-4-oxo-2-(phenylmethoxycarbonylamino)butanoate
    • Z-L-ASPARAGINE T-BUTYLESTER
    • (S)-N-benzyloxycarbonylaspargine t-butyl ester
    • Carbobenzoxy-L-asparagin-tert.-butylester
    • tert-butyl (2S)-3-carbamoyl-2-[(phenylmethoxy)carbonylamino]propanoate
    • Z-L-asparagine tert-butyl ester
    • FD21187
    • CS-0204264
    • (S)-tert-butyl 4-amino-2-(benzyloxycarbonylamino)-4-oxobutanoate
    • SCHEMBL6078490
    • J-016000
    • MFCD00056253
    • N-carbobenzyloxyasparagine tert-butyl ester
    • tert-butyl ((benzyloxy)carbonyl)-L-asparaginate
    • DTXSID70426753
    • CHLOOSRSKMKBDP-LBPRGKRZSA-N
    • 25456-85-3
    • AS-48992
    • AKOS024386419
    • N-α-Z-L-Asparagine tert-Butyl Ester
    • MDL： MFCD00056253
    • Inchi： 1S/C16H22N2O5/c1-16(2,3)23-14(20)12(9-13(17)19)18-15(21)22-10-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H2,17,19)(H,18,21)/t12-/m0/s1
    • InChI Key： CHLOOSRSKMKBDP-LBPRGKRZSA-N
    • SMILES： O(C([C@H](CC(N)=O)NC(=O)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 322.15300
  • Monoisotopic Mass: 322.15287181g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 10
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • Density: 1.188
  • Boiling Point: 542 °C at 760 mmHg
  • Flash Point: 281.6 °C
  • PSA: 107.72000
  • LogP: 2.58970

N-α-Z-L-Asparagine tert-Butyl Ester Security Information

  • WGK Germany：3
  • Storage Condition：-15°C

N-α-Z-L-Asparagine tert-Butyl Ester Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-α-Z-L-Asparagine tert-Butyl Ester Pricemore >>

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 $ 205.00 2022-06-07
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N-α-Z-L-Asparagine tert-Butyl Ester
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abcr
AB314089-1 g
Z-Asn-OtBu, 95%; .
 25456-85-3 95%
1g
 €156.30 2023-06-21
abcr
AB314089-5 g
Z-Asn-OtBu, 95%; .
 25456-85-3 95%
5g
 €438.00 2023-06-21
abcr
AB314089-25 g
Z-Asn-OtBu, 95%; .
 25456-85-3 95%
25g
 €1477.00 2023-06-21
TRC
A788840-1000mg
N-α-Z-L-Asparagine tert-Butyl Ester
 25456-85-3
1g
 $ 253.00 2023-04-19
TRC
A788840-5000mg
N-α-Z-L-Asparagine tert-Butyl Ester
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 $ 999.00 2023-04-19

N-α-Z-L-Asparagine tert-Butyl Ester Production Method

N-α-Z-L-Asparagine tert-Butyl Ester Related Literature

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